Cas no 1523216-27-4 (4-(2-bromo-3-fluorophenyl)butan-2-amine)

• Product Name: 4-(2-bromo-3-fluorophenyl)butan-2-amine
• CAS No: 1523216-27-4
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 6378125
• PubChem ID: 81516827
• Update Time: 2025-10-29

4-(2-bromo-3-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-3-fluorophenyl)butan-2-amine
• AKOS020095342
• EN300-1910497
• 1523216-27-4

• Inchi： 1S/C10H13BrFN/c1-7(13)5-6-8-3-2-4-9(12)10(8)11/h2-4,7H,5-6,13H2,1H3
• InChI Key： UCCFGTOOCOSSAP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC(C)N)F

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-bromo-3-fluorophenyl)butan-2-amine

Introduction to 4-(2-bromo-3-fluorophenyl)butan-2-amine (CAS No. 1523216-27-4)

4-(2-bromo-3-fluorophenyl)butan-2-amine (CAS No. 1523216-27-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the class of aromatic amines, characterized by a butan-2-amine side chain attached to a phenyl ring substituted with bromine and fluorine atoms at specific positions. Such structural motifs are often exploited in the design of novel bioactive molecules, particularly in the development of drugs targeting neurological and inflammatory disorders.

The bromo and fluoro substituents in the phenyl ring play a crucial role in modulating the electronic properties and metabolic stability of the molecule. The presence of these halogens enhances the lipophilicity and binding affinity of the compound, making it an attractive scaffold for further derivatization and optimization. Recent studies have highlighted the importance of halogenated aromatic amines in drug discovery, demonstrating their ability to interact with biological targets with high specificity and potency.

In the context of modern drug development, 4-(2-bromo-3-fluorophenyl)butan-2-amine has been investigated for its potential pharmacological effects. Preliminary research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pain signaling, neuroinflammation, and cancer progression. The fluoro substituent, in particular, has been shown to improve metabolic stability and oral bioavailability, which are critical factors for therapeutic efficacy.

One of the most compelling aspects of this compound is its versatility as a building block for more complex drug candidates. Researchers have utilized 4-(2-bromo-3-fluorophenyl)butan-2-amine as a precursor in synthesizing derivatives with enhanced pharmacological profiles. For instance, modifications at the amine group or the phenyl ring have led to compounds with improved solubility, reduced toxicity, and increased target engagement. These findings underscore the compound's potential as a key intermediate in medicinal chemistry.

The synthesis of 4-(2-bromo-3-fluorophenyl)butan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reduction processes, and cross-coupling techniques. The use of advanced catalytic systems has further refined these synthetic pathways, enabling more efficient production scales suitable for industrial applications.

From a computational chemistry perspective, 4-(2-bromo-3-fluorophenyl)butan-2-amine has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into the compound's mode of action and have guided the design of next-generation analogs. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery, allowing for rapid screening and optimization of candidate molecules.

The pharmacokinetic properties of 4-(2-bromo-3-fluorophenyl)butan-2-amine are also subjects of intense investigation. Studies have focused on understanding how the presence of bromine and fluorine affects absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). These insights are crucial for determining optimal dosing regimens and minimizing potential side effects. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to characterize the compound's behavior in vitro and in vivo.

In conclusion, 4-(2-bromo-3-fluorophenyl)butan-2-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics with improved efficacy and safety profiles. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases affecting human health.